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Introduction
Galactonic acid, a sugar acid derived from galactose, serves as a carbon and energy source

for a variety of microorganisms. The metabolic pathways for its utilization differ significantly

between bacteria and fungi, offering a landscape of unique enzymes and intermediates.

Understanding these pathways is crucial for applications in metabolic engineering, biofuel

production, and the development of novel antimicrobial agents. This technical guide provides

an in-depth overview of the core metabolic routes of galactonic acid in microorganisms,

detailing the enzymes involved, their kinetic properties, and the experimental protocols for their

study.

Bacterial Metabolism of D-Galactonic Acid: The
DeLey-Doudoroff Pathway
In bacteria such as Escherichia coli and members of the Pseudomonas and Azotobacter

genera, D-galactonic acid is catabolized through a modified Entner-Doudoroff pathway known

as the DeLey-Doudoroff pathway. This pathway involves a series of enzymatic reactions that

convert D-galactonate into intermediates of central metabolism.

The key steps are:
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Dehydration: D-galactonate is dehydrated by D-galactonate dehydratase to form 2-keto-3-

deoxy-D-galactonate (KDG).

Phosphorylation: KDG is then phosphorylated by 2-keto-3-deoxy-D-galactonate kinase to

yield 2-keto-3-deoxy-6-phospho-D-galactonate (KDPG).

Aldol Cleavage: Finally, 2-keto-3-deoxy-6-phospho-D-galactonate aldolase cleaves KDPG

into pyruvate and D-glyceraldehyde-3-phosphate, which can directly enter glycolysis.

Bacterial DeLey-Doudoroff Pathway for D-Galactonic Acid Catabolism.

Quantitative Data: Bacterial Pathway Enzymes
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Data not available is denoted by "-".
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Fungal Metabolism of D-Galacturonic Acid to L-
Galactonic Acid Intermediates
Filamentous fungi, such as Aspergillus niger and Trichoderma reesei (anamorph of Hypocrea

jecorina), utilize a distinct pathway for the catabolism of D-galacturonic acid, which proceeds

through L-galactonic acid.

The key steps are:

Reduction: D-galacturonic acid is first reduced to L-galactonate by an NADPH-dependent D-

galacturonic acid reductase.

Dehydration: L-galactonate is then dehydrated by L-galactonate dehydratase to produce 2-

keto-3-deoxy-L-galactonate.

Aldol Cleavage: This intermediate is cleaved by 2-keto-3-deoxy-L-galactonate aldolase into

pyruvate and L-glyceraldehyde.

Final Reduction: L-glyceraldehyde is subsequently reduced to glycerol by an NADPH-

dependent L-glyceraldehyde reductase.

Fungal Pathway for D-Galacturonic Acid Catabolism via L-Galactonate.

Quantitative Data: Fungal Pathway Enzymes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1197488?utm_src=pdf-body
https://www.benchchem.com/product/b1197488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzyme
EC
Number

Source
Organis
m

Km Vmax kcat
Optimal
pH

Optimal
Temp.
(°C)

D-

Galactur

onic Acid

Reductas

e

1.1.1.365
Hypocrea

jecorina
- - - - -

L-

Galacton

ate

Dehydrat

ase

4.2.1.146

Trichoder

ma

reesei

- - - - -

2-Keto-3-

deoxy-L-

galacton

ate

Aldolase

4.1.2.54
Hypocrea

jecorina

3.5 mM

(L-threo-

3-deoxy-

hexuloso

nate), 0.5

mM

(Pyruvate

), 1.2 mM

(L-

glycerald

ehyde)

- - - -

L-

Glycerald

ehyde

Reductas

e

1.1.1.372
Aspergill

us niger
- - - - -

Data not available is denoted by "-".

Experimental Protocols
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A generalized workflow for the purification and characterization of enzymes in the galactonic
acid metabolic pathways is presented below.

To cite this document: BenchChem. [Metabolic Pathway of Galactonic Acid in
Microorganisms: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197488#metabolic-pathway-of-galactonic-acid-in-
microorganisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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